Cas no 1933761-49-9 ((2R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane)

• Product Name: (2R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane
• CAS No: 1933761-49-9
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5991215
• PubChem ID: 25137844
• Update Time: 2025-07-08

(2R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane Chemical and Physical Properties

Names and Identifiers

• (2R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane
• cevimelina
• Cevimeline
• (2R)-2'-methylspiro[4-quinuclidine -2,5'-[1,3]oxathiolane]
• BCP15624
• (2R)-5'-methyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-[1,4]oxathiolane]
• DB00185
• AF102B (hydrochloride)
• Sni 2011
• 107233-08-9
• cevimeline hydrochloride hydrate
• 1933761-49-9
• 2-Methyspiro(1,3-oxathiolane-5,3)quinuclidine
• DTXSID801342027
• SCHEMBL188382
• 112425-76-0
• (2R)-2'-methylspiro[4-azabicyclo[2.2.2]octane-2,5'-[1,3]oxathiolane]
• rel-(+)-(2'R,3R)-2'-Methylspiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane]
• EN300-33419389
• CHEBI:3568
• cevimelinum

• Inchi： 1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3/t8?,10-/m1/s1
• InChI Key： WUTYZMFRCNBCHQ-LHIURRSHSA-N
• SMILES： S1C(C)O[C@@]2(C1)CN1CCC2CC1

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• LogP: log Kow = 1.22 /Estimated/

Additional information on (2R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane

Introduction to (2R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane (CAS No. 1933761-49-9)

The compound (2R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane with CAS No. 1933761-49-9 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design.

Structural Analysis: The molecule consists of a spirobicyclo[2.2.2]octane framework fused with a 1,4-oxathiolane ring system, featuring a methyl group at the 5' position and an azaspiro structure at the 4-position. This unique architecture provides the compound with exceptional rigidity and conformational stability, which are critical for its biological activity.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving ring-closing metathesis and selective oxidation reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and stereochemistry.

Pharmacological Properties: Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have highlighted the compound's potential as a lead molecule for drug development. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating central nervous system disorders.

Applications in Drug Design: The compound's rigid bicyclic structure allows for precise control over receptor interactions, which is crucial for optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Researchers are actively exploring its potential as a template for designing novel analgesics and anti-inflammatory agents.

Safety and Toxicology: Preclinical studies indicate that the compound demonstrates low toxicity at therapeutic doses, with no significant adverse effects observed in acute toxicity assays. However, further long-term safety evaluations are required to fully assess its suitability for clinical use.

Future Directions: Ongoing research aims to explore the compound's efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease by targeting specific neuronal pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.